Cas no 1243405-76-6 (3-amino-4-cyclopropoxybenzonitrile)
3-Amino-4-cyclopropoxybenzonitrile is a versatile intermediate in organic synthesis, particularly valued for its cyclopropoxy and nitrile functional groups. The cyclopropoxy moiety enhances steric and electronic properties, making it useful in the development of pharmaceuticals and agrochemicals. The presence of both an amino and nitrile group allows for further derivatization, enabling applications in heterocyclic chemistry and ligand design. Its stability under various reaction conditions and compatibility with multiple synthetic pathways make it a reliable building block for complex molecular architectures. This compound is particularly relevant in medicinal chemistry for the synthesis of bioactive molecules targeting specific receptor interactions.
1243405-76-6 structure
Product Name:3-amino-4-cyclopropoxybenzonitrile
CAS No:1243405-76-6
MF:C10H10N2O
MW:174.199202060699
CID:6349909
PubChem ID:72231397
Update Time:2025-06-07
3-amino-4-cyclopropoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-4-cyclopropoxybenzonitrile
- SCHEMBL19175494
- MB64826
- 1243405-76-6
- EN300-1295001
-
- Inchi： 1S/C10H10N2O/c11-6-7-1-4-10(9(12)5-7)13-8-2-3-8/h1,4-5,8H,2-3,12H2
- InChI Key： XHDIYYXNLBMRHR-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C#N)=CC=1N)C1CC1
Computed Properties
- Exact Mass: 174.079312947g/mol
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 59Ų
3-amino-4-cyclopropoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295001-1.0g |
3-amino-4-cyclopropoxybenzonitrile |
1243405-76-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1295001-50mg |
3-amino-4-cyclopropoxybenzonitrile |
1243405-76-6 | 50mg |
$707.0 | 2023-09-30 | ||
| Enamine | EN300-1295001-100mg |
3-amino-4-cyclopropoxybenzonitrile |
1243405-76-6 | 100mg |
$741.0 | 2023-09-30 | ||
| Enamine | EN300-1295001-250mg |
3-amino-4-cyclopropoxybenzonitrile |
1243405-76-6 | 250mg |
$774.0 | 2023-09-30 | ||
| Enamine | EN300-1295001-500mg |
3-amino-4-cyclopropoxybenzonitrile |
1243405-76-6 | 500mg |
$809.0 | 2023-09-30 | ||
| Enamine | EN300-1295001-1000mg |
3-amino-4-cyclopropoxybenzonitrile |
1243405-76-6 | 1000mg |
$842.0 | 2023-09-30 | ||
| Enamine | EN300-1295001-2500mg |
3-amino-4-cyclopropoxybenzonitrile |
1243405-76-6 | 2500mg |
$1650.0 | 2023-09-30 | ||
| Enamine | EN300-1295001-5000mg |
3-amino-4-cyclopropoxybenzonitrile |
1243405-76-6 | 5000mg |
$2443.0 | 2023-09-30 | ||
| Enamine | EN300-1295001-10000mg |
3-amino-4-cyclopropoxybenzonitrile |
1243405-76-6 | 10000mg |
$3622.0 | 2023-09-30 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1763362-1g |
3-Amino-4-cyclopropoxybenzonitrile |
1243405-76-6 | 98% | 1g |
￥8781.00 | 2024-08-09 |
3-amino-4-cyclopropoxybenzonitrile Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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